Cas no 2385530-94-7 (3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(3-nitropyridin-4-yl)amino)propanoic acid)

3-({[(9H-Fluoren-9-yl)methoxy]carbonyl}(3-nitropyridin-4-yl)amino)propanoic acid is a specialized Fmoc-protected amino acid derivative featuring a 3-nitropyridin-4-yl substituent. This compound is primarily utilized in peptide synthesis and medicinal chemistry research, where its Fmoc group enables selective deprotection under mild basic conditions. The nitro group on the pyridine ring enhances reactivity for further functionalization, making it valuable for constructing complex molecular architectures. Its carboxylic acid moiety allows for straightforward conjugation to other molecules via amide bond formation. The compound is particularly useful in solid-phase peptide synthesis (SPPS) and the development of peptidomimetics or bioactive probes, offering precise control over synthetic pathways.
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(3-nitropyridin-4-yl)amino)propanoic acid structure
2385530-94-7 structure
Product Name:3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(3-nitropyridin-4-yl)amino)propanoic acid
CAS No:2385530-94-7
MF:C23H19N3O6
MW:433.413465738297
CID:5920197
PubChem ID:165914196
Update Time:2025-10-30

3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(3-nitropyridin-4-yl)amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-6737360
    • 2385530-94-7
    • 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(3-nitropyridin-4-yl)amino)propanoic acid
    • Inchi: 1S/C23H19N3O6/c27-22(28)10-12-25(20-9-11-24-13-21(20)26(30)31)23(29)32-14-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-9,11,13,19H,10,12,14H2,(H,27,28)
    • InChI Key: KHWAEWKVPAZGOK-UHFFFAOYSA-N
    • SMILES: O(C(N(C1C=CN=CC=1[N+](=O)[O-])CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 433.12738533g/mol
  • Monoisotopic Mass: 433.12738533g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 7
  • Complexity: 676
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 126Ų

3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(3-nitropyridin-4-yl)amino)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6737360-0.05g
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(3-nitropyridin-4-yl)amino)propanoic acid
2385530-94-7 95.0%
0.05g
$1440.0 2025-03-13
Enamine
EN300-6737360-0.1g
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(3-nitropyridin-4-yl)amino)propanoic acid
2385530-94-7 95.0%
0.1g
$1508.0 2025-03-13
Enamine
EN300-6737360-0.25g
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(3-nitropyridin-4-yl)amino)propanoic acid
2385530-94-7 95.0%
0.25g
$1577.0 2025-03-13
Enamine
EN300-6737360-0.5g
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(3-nitropyridin-4-yl)amino)propanoic acid
2385530-94-7 95.0%
0.5g
$1646.0 2025-03-13
Enamine
EN300-6737360-1.0g
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(3-nitropyridin-4-yl)amino)propanoic acid
2385530-94-7 95.0%
1.0g
$1714.0 2025-03-13
Enamine
EN300-6737360-2.5g
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(3-nitropyridin-4-yl)amino)propanoic acid
2385530-94-7 95.0%
2.5g
$3362.0 2025-03-13
Enamine
EN300-6737360-5.0g
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(3-nitropyridin-4-yl)amino)propanoic acid
2385530-94-7 95.0%
5.0g
$4972.0 2025-03-13
Enamine
EN300-6737360-10.0g
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(3-nitropyridin-4-yl)amino)propanoic acid
2385530-94-7 95.0%
10.0g
$7373.0 2025-03-13

Additional information on 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(3-nitropyridin-4-yl)amino)propanoic acid

3-({[(9H-Fluoren-9-yl)methoxy]carbonyl}(3-nitropyridin-4-yl)amino)propanoic Acid: A Comprehensive Overview

The compound 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(3-nitropyridin-4-yl)amino)propanoic acid, identified by the CAS number 2385530-94-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a fluorenylmethyloxycarbonyl (Fmoc) group, a nitro-substituted pyridine ring, and a propanoic acid moiety. The combination of these functional groups makes it a versatile building block for advanced chemical synthesis.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during reactions. Its presence ensures that the amino group remains inert until specific conditions are applied, making it highly suitable for applications in medicinal chemistry. The 3-nitropyridin-4-yl group introduces additional reactivity and selectivity, which are essential for targeting specific biological pathways. Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents, particularly in the field of oncology.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its stability and reactivity under various conditions. Scientists have explored its ability to act as a precursor in the construction of bioactive molecules, leveraging its unique functional groups to create compounds with enhanced pharmacokinetic properties. The propanoic acid moiety, for instance, has been shown to improve solubility and bioavailability when incorporated into drug candidates.

In terms of applications, this compound has shown promise in the development of inhibitors for key enzymes involved in cancer progression. Its ability to interact with specific protein targets has been validated through computational modeling and in vitro assays. Furthermore, its compatibility with modern drug delivery systems has made it an attractive candidate for targeted therapy.

The synthesis of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(3-nitropyridin-4-yl)amino)propanoic acid involves a multi-step process that combines principles from organic chemistry and peptide synthesis. The use of Fmoc chemistry ensures precise control over the reaction sequence, enabling the formation of high-purity products. Researchers have optimized reaction conditions to maximize yield and minimize side reactions, making this compound accessible for large-scale production.

From an environmental perspective, the compound's biodegradability and ecological impact have been assessed to ensure compliance with regulatory standards. Studies indicate that it exhibits low toxicity to aquatic organisms under standard test conditions, which aligns with current sustainability trends in chemical manufacturing.

In conclusion, 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(3-nitropyridin-4-yl)amino)propanoic acid represents a significant advancement in organic synthesis. Its unique structure and functional groups make it a valuable tool for researchers in academia and industry alike. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in the development of next-generation therapeutic agents.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk